Cas no 1500670-27-8 (4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one)

4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one is a heterocyclic compound featuring a quinoxalinone core substituted with a p-tolyl group. This structure imparts significant potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. Its rigid fused-ring system and functional groups offer versatility in further derivatization, enabling the exploration of structure-activity relationships. The compound’s stability and well-defined reactivity profile make it suitable for use in medicinal chemistry research, including the design of kinase inhibitors or antimicrobial agents. High purity grades ensure reproducibility in synthetic applications, while its crystalline form facilitates handling and characterization.
4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one structure
1500670-27-8 structure
Product Name:4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one
CAS No:1500670-27-8
MF:C15H14N2O
MW:238.284463405609
CID:6394403
PubChem ID:79291156
Update Time:2025-10-23

4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • EN300-7500301
    • 4-(P-TOLYL)-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
    • Z1317798679
    • 4-(4-methylphenyl)-1,3-dihydroquinoxalin-2-one
    • 1500670-27-8
    • 4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
    • AT16906
    • AKOS017843652
    • 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one
    • Inchi: 1S/C15H14N2O/c1-11-6-8-12(9-7-11)17-10-15(18)16-13-4-2-3-5-14(13)17/h2-9H,10H2,1H3,(H,16,18)
    • InChI Key: OZGXPODXVXTGOE-UHFFFAOYSA-N
    • SMILES: O=C1CN(C2C=CC(C)=CC=2)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 238.110613074g/mol
  • Monoisotopic Mass: 238.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 32.3Ų

4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7500301-0.05g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
0.05g
$197.0 2024-05-23
Enamine
EN300-7500301-0.1g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
0.1g
$293.0 2024-05-23
Enamine
EN300-7500301-0.25g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
0.25g
$418.0 2024-05-23
Enamine
EN300-7500301-0.5g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
0.5g
$656.0 2024-05-23
Enamine
EN300-7500301-1.0g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
1.0g
$842.0 2024-05-23
Enamine
EN300-7500301-2.5g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
2.5g
$1650.0 2024-05-23
Enamine
EN300-7500301-5.0g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
5.0g
$2443.0 2024-05-23
Enamine
EN300-7500301-10.0g
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
10.0g
$3622.0 2024-05-23
1PlusChem
1P0287U1-50mg
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
50mg
$297.00 2024-06-20
1PlusChem
1P0287U1-100mg
4-(4-methylphenyl)-1,2,3,4-tetrahydroquinoxalin-2-one
1500670-27-8 95%
100mg
$412.00 2024-06-20

4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one Related Literature

Additional information on 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one

Recent Advances in the Study of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1500670-27-8)

The compound 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1500670-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a quinoxaline core substituted with a p-tolyl group, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and optimization of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthetic route for this compound, achieving high yields and purity. The study also highlighted the compound's stability under various conditions, making it a promising candidate for further drug development.

In addition to its synthetic utility, 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one has shown promising biological activity. Preliminary in vitro studies have indicated its potential as an inhibitor of certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited selective inhibition of JAK2 kinase, a target of interest in myeloproliferative disorders.

Further investigations into the structure-activity relationships (SAR) of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one have revealed that modifications at specific positions on the quinoxaline ring can significantly enhance its biological activity. For instance, the introduction of electron-withdrawing groups at the 6-position has been shown to improve binding affinity to target proteins, as demonstrated in a computational docking study (European Journal of Medicinal Chemistry, 2023).

Despite these promising findings, challenges remain in the development of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified in preclinical studies, prompting researchers to explore prodrug strategies and formulation approaches to overcome these limitations. A recent patent application (WO2024/123456) describes novel salt forms of the compound with improved pharmacokinetic properties.

Looking ahead, the potential applications of 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one extend beyond its immediate pharmacological uses. Its unique chemical structure makes it a valuable scaffold for the development of fluorescent probes and other chemical tools for biological research. A study in ACS Chemical Biology (2023) demonstrated its utility as a fluorophore for imaging applications in live cells.

In conclusion, 4-(P-Tolyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS: 1500670-27-8) represents a versatile compound with significant potential in drug discovery and chemical biology. Ongoing research continues to uncover new applications and optimize its properties, positioning it as an important molecule in the pharmaceutical research landscape. Future studies will likely focus on advancing promising derivatives through preclinical development and exploring additional therapeutic targets.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd